Cas no 863588-75-4 (N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)quinoline-2-carboxamide)

• Product Name: N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)quinoline-2-carboxamide
• CAS No: 863588-75-4
• MF: C₂₂H₁₄N₄OS
• MW: 382.437762737274
• CID: 6551539
• Update Time: 2025-10-29

N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)quinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)quinoline-2-carboxamide
• 2-Quinolinecarboxamide, N-(4-thiazolo[5,4-b]pyridin-2-ylphenyl)-

• Inchi： 1S/C22H14N4OS/c27-20(18-12-9-14-4-1-2-5-17(14)25-18)24-16-10-7-15(8-11-16)21-26-19-6-3-13-23-22(19)28-21/h1-13H,(H,24,27)
• InChI Key： ZMMWAHWNVZFZLR-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=CC=1C(NC1=CC=C(C2=NC3=CC=CN=C3S2)C=C1)=O

Experimental Properties

• Density: 1.411±0.06 g/cm3(Predicted)
• pka: 12.76±0.70(Predicted)

Additional information on N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)quinoline-2-carboxamide

Comprehensive Profesional Introduction of N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)quinoline-2-carboxamide (CAS No. 863588-75-4)

N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)quinoline-2-carboxamide (CAS No. 863588-75-4) is a sophisticated heterocyclic compound that has garnered significant attention in medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique thiazolo[5,4-b]pyridine and quinoline moieties, exhibits promising biological activities, particularly in the realm of kinase inhibition. Researchers are increasingly exploring its potential as a therapeutic agent for various diseases, aligning with the growing demand for targeted therapies in oncology and inflammatory disorders.

The structural complexity of N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)quinoline-2-carboxamide makes it a subject of interest in drug discovery pipelines. Its quinoline-2-carboxamide scaffold is known for its ability to interact with multiple biological targets, while the thiazolo[5,4-b]pyridine ring enhances its binding affinity and selectivity. This dual functionality positions the compound as a versatile candidate for modulating protein-protein interactions and enzymatic activity, which are critical in addressing unmet medical needs.

In recent years, the scientific community has focused on the compound's potential applications in cancer therapy, driven by its ability to inhibit key signaling pathways such as PI3K/AKT/mTOR and JAK/STAT. These pathways are frequently dysregulated in malignancies, making N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)quinoline-2-carboxamide a compelling candidate for preclinical studies. Additionally, its role in anti-inflammatory and immunomodulatory processes has sparked investigations into its utility for autoimmune diseases, a hot topic in biomedical research.

The synthesis of N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)quinoline-2-carboxamide involves multi-step organic reactions, including palladium-catalyzed cross-coupling and cyclization techniques. These methods are widely discussed in academic and industrial settings, reflecting the compound's relevance in green chemistry and sustainable drug development. Optimizing its synthetic route remains a priority to ensure scalability and cost-effectiveness, which are crucial for translational research.

From a pharmacological perspective, the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties are under rigorous evaluation. Early studies suggest favorable pharmacokinetic profiles, but further optimization may be required to enhance its bioavailability and reduce off-target effects. This aligns with the broader trend in drug development, where AI-driven molecular modeling and computational chemistry are employed to predict and refine drug-like properties.

The demand for N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)quinoline-2-carboxamide is also driven by its potential as a research tool in biochemical assays. Its ability to selectively inhibit specific kinases makes it invaluable for elucidating disease mechanisms and validating novel targets. This application is particularly relevant in the era of precision medicine, where understanding molecular pathways is paramount.

In conclusion, N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)quinoline-2-carboxamide (CAS No. 863588-75-4) represents a cutting-edge compound with multifaceted applications in drug discovery and development. Its unique structure, combined with its promising biological activities, positions it as a key player in addressing contemporary healthcare challenges. As research progresses, this molecule is poised to contribute significantly to advancements in targeted therapies and personalized medicine.